![molecular formula C10H8ClNOS B6646118 N-(1-benzothiophen-3-yl)-2-chloroacetamide](/img/structure/B6646118.png)
N-(1-benzothiophen-3-yl)-2-chloroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-benzothiophen-3-yl)-2-chloroacetamide, also known as BTCA, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thioamides and has been found to possess various biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. In
Scientific Research Applications
N-(1-benzothiophen-3-yl)-2-chloroacetamide has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases and pain. Additionally, this compound has been found to exhibit anticonvulsant activity, indicating its potential use in the treatment of epilepsy.
Mechanism of Action
The exact mechanism of action of N-(1-benzothiophen-3-yl)-2-chloroacetamide is not fully understood. However, studies have suggested that it may act by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, this compound has been found to modulate the activity of ion channels, which may contribute to its anticonvulsant activity.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that it can reduce the levels of inflammatory mediators such as prostaglandins and cytokines. Additionally, this compound has been found to modulate the activity of ion channels, which may contribute to its anticonvulsant activity. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-benzothiophen-3-yl)-2-chloroacetamide in lab experiments is its potential therapeutic applications. Additionally, this compound is relatively easy to synthesize and has a high yield. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and toxicity of this compound.
Future Directions
There are various future directions for the study of N-(1-benzothiophen-3-yl)-2-chloroacetamide. One direction is to further explore its potential therapeutic applications, particularly in the treatment of inflammatory diseases and pain. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects. Furthermore, studies are needed to determine the safety and toxicity of this compound, particularly in vivo. Finally, the development of novel analogs of this compound may lead to the discovery of more potent and selective compounds for therapeutic use.
In conclusion, this compound is a promising compound that has been extensively studied for its potential therapeutic applications. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a potential candidate for the treatment of various diseases. Further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and safety and toxicity. The development of novel analogs of this compound may lead to the discovery of more potent and selective compounds for therapeutic use.
Synthesis Methods
N-(1-benzothiophen-3-yl)-2-chloroacetamide can be synthesized using various methods, including the reaction of 3-benzothiophenecarboxylic acid with thionyl chloride followed by the addition of chloroacetyl chloride. Another method involves the reaction of 3-benzothiophenecarboxamide with chloroacetyl chloride in the presence of a base. The yield of this compound varies depending on the method used.
Properties
IUPAC Name |
N-(1-benzothiophen-3-yl)-2-chloroacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNOS/c11-5-10(13)12-8-6-14-9-4-2-1-3-7(8)9/h1-4,6H,5H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWPDBRVZPZPTNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CS2)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.